Cas no 1360954-69-3 (4-Cyano-7-fluoro-1H-benzimidazole)

• Product Name: 4-Cyano-7-fluoro-1H-benzimidazole
• CAS No: 1360954-69-3
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 4825473
• Update Time: 2025-05-26

4-Cyano-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-7-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4FN3/c9-6-2-1-5(3-10)7-8(6)12-4-11-7/h1-2,4H,(H,11,12)
• InChI Key： FWSUSKHSQLOANX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5

Additional information on 4-Cyano-7-fluoro-1H-benzimidazole

Comprehensive Overview of 4-Cyano-7-fluoro-1H-benzimidazole (CAS No. 1360954-69-3): Properties, Applications, and Research Insights

4-Cyano-7-fluoro-1H-benzimidazole (CAS No. 1360954-69-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The benzimidazole core, combined with cyano and fluoro substituents, imparts distinct electronic and steric properties, making it a versatile intermediate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "4-Cyano-7-fluoro-1H-benzimidazole synthesis," "CAS 1360954-69-3 applications," and "fluorinated benzimidazole derivatives," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₈H₄FN₃, highlights its compact yet functionalized structure. Its cyano group (-CN) enhances reactivity in nucleophilic addition reactions, while the fluoro substituent improves metabolic stability and bioavailability—a critical factor in medicinal chemistry. Recent studies emphasize its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the surge in demand for "small molecule therapeutics" and "targeted drug design" in the pharmaceutical industry.

In agrochemical applications, 4-Cyano-7-fluoro-1H-benzimidazole derivatives have shown promise as precursors for crop protection agents. The fluorine atom's electronegativity contributes to enhanced binding affinity in biological systems, a topic often explored under "fluoro-organic compounds in agriculture." Additionally, its role in catalysis and material science is under investigation, particularly in the development of organic semiconductors and metal-organic frameworks (MOFs).

From a synthetic perspective, the compound is typically prepared via cyclization reactions of ortho-phenylenediamine derivatives under controlled conditions. Optimization of "green chemistry protocols" for its production is a trending topic, driven by the need for sustainable manufacturing processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a common query among quality control specialists.

The thermal and photochemical stability of 4-Cyano-7-fluoro-1H-benzimidazole makes it suitable for high-performance applications. Recent patent filings highlight its incorporation into "OLED materials" and "fluorescent probes," addressing the demand for advanced optoelectronic materials. Furthermore, computational studies using density functional theory (DFT) provide insights into its electronic properties, a subject frequently searched in academic circles.

In conclusion, 4-Cyano-7-fluoro-1H-benzimidazole (CAS No. 1360954-69-3) represents a multifaceted compound with broad utility across industries. Its alignment with current trends—such as "precision medicine," "sustainable chemistry," and "smart materials"—ensures its continued prominence in scientific discourse. Future research will likely explore novel derivatives and scalable synthesis methods, further solidifying its role in innovation.